Cas no 1356923-76-6 (2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine)
1356923-76-6 structure
Product Name:2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine
CAS No:1356923-76-6
MF:C18H18BClN2O3
MW:356.611123561859
CID:2120962
Update Time:2023-11-19
2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine
- CID 125506743
- Oxazolo[4,5-c]pyridine, 2-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
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- Inchi: 1S/C18H18BClN2O3/c1-17(2)18(3,4)25-19(24-17)11-5-6-13(20)12(9-11)16-22-14-10-21-8-7-15(14)23-16/h5-10H,1-4H3
- InChI Key: CVKLMIGIRWZPPI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C1=NC2C=NC=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 491
- Topological Polar Surface Area: 57.4
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 479.7±45.0 °C(Predicted)
- pka: 0.88±0.50(Predicted)
2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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